Cas no 1261937-91-0 (3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid)
1261937-91-0 structure
Product Name:3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid
CAS No:1261937-91-0
MF:C12H7F3O2S
MW:272.242992639542
MDL:MFCD18318873
CID:2764701
PubChem ID:53224817
Update Time:2025-04-21
3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- A1-65330
- 1261937-91-0
- 3-(THIOPHEN-2-YL)-5-TRIFLUOROMETHYLBENZOIC ACID
- 3-(Thiophen-2-yl)-5-trifluoromethylbenzoic acid, 95%
- MFCD18318873
- DTXSID00688549
- 3-(Thiophen-2-yl)-5-(trifluoromethyl)benzoic acid
- HMFPCPQSJXNNDG-UHFFFAOYSA-N
- 3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid
-
- MDL: MFCD18318873
- Inchi: 1S/C12H7F3O2S/c13-12(14,15)9-5-7(10-2-1-3-18-10)4-8(6-9)11(16)17/h1-6H,(H,16,17)
- InChI Key: HMFPCPQSJXNNDG-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 272.012
- Monoisotopic Mass: 272.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5A^2
- XLogP3: 3.7
3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325770-5 g |
3-(Thiophen-2-yl)-5-trifluoromethylbenzoic acid, 95%; . |
1261937-91-0 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB325770-5g |
3-(Thiophen-2-yl)-5-trifluoromethylbenzoic acid, 95%; . |
1261937-91-0 | 95% | 5g |
€1159.00 | 2025-02-21 |
3-(Thiophen-2-YL)-5-trifluoromethylbenzoic acid Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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